Cas no 1033743-79-1 (3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester)
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester
- DB-111347
- CS-0175578
- 1-Methyl-4-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperazine
- 1-METHYL-4-[3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZENESULFONYL]PIPERAZINE
- E83269
- 1033743-79-1
- 1-methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylpiperazine
- XH0289
- 3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid, pinacol ester
- SCHEMBL15306961
- BS-26058
-
- MDL: MFCD19288884
- Inchi: 1S/C17H27BN2O4S/c1-16(2)17(3,4)24-18(23-16)14-7-6-8-15(13-14)25(21,22)20-11-9-19(5)10-12-20/h6-8,13H,9-12H2,1-5H3
- InChI Key: IGCKYMGZVGIVIF-UHFFFAOYSA-N
- SMILES: S(C1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(N1CCN(C)CC1)(=O)=O
Computed Properties
- Exact Mass: 366.1784587g/mol
- Monoisotopic Mass: 366.1784587g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 566
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67.5Ų
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M13270-5g |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester |
1033743-79-1 | 98% | 5g |
12099CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M13270-1g |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester |
1033743-79-1 | 98% | 1g |
3118CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M13270-5g |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester |
1033743-79-1 | 98% | 5g |
12099.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | M13270-1g |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester |
1033743-79-1 | 98% | 1g |
3118.0CNY | 2021-07-13 | |
| TRC | M220990-50mg |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic Acid Pinacol Ester |
1033743-79-1 | 50mg |
$ 70.00 | 2022-06-02 | ||
| TRC | M220990-100mg |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic Acid Pinacol Ester |
1033743-79-1 | 100mg |
$ 95.00 | 2022-06-02 | ||
| TRC | M220990-500mg |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic Acid Pinacol Ester |
1033743-79-1 | 500mg |
$ 340.00 | 2022-06-02 | ||
| Chemenu | CM204420-1g |
1-Methyl-4-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperazine |
1033743-79-1 | 97% | 1g |
$190 | 2023-11-26 | |
| Ambeed | A457467-100mg |
1-Methyl-4-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperazine |
1033743-79-1 | 95% | 100mg |
$39.0 | 2024-04-26 | |
| Ambeed | A457467-250mg |
1-Methyl-4-((3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)piperazine |
1033743-79-1 | 95% | 250mg |
$64.0 | 2024-04-26 |
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester: A Versatile Compound in Modern Pharmaceutical Research
3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester (CAS No. 1033743-79-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, often referred to as MPS-PBE, is a boronic acid pinacol ester derivative with a 4-methylpiperazin-1-ylsulfonyl substituent, which imparts it with a range of valuable properties.
The chemical structure of MPS-PBE consists of a phenylboronic acid pinacol ester core functionalized with a 4-methylpiperazin-1-ylsulfonyl group. This combination of functionalities makes it an attractive candidate for various chemical reactions and biological applications. The boronic acid moiety is known for its ability to form stable complexes with diols and other Lewis bases, while the 4-methylpiperazin-1-ylsulfonyl group provides additional reactivity and selectivity.
In recent years, MPS-PBE has been extensively studied for its potential in drug discovery and development. One of the key areas of interest is its use as a building block in the synthesis of complex molecules, particularly those with therapeutic relevance. The versatility of this compound lies in its ability to undergo various chemical transformations, such as Suzuki-Miyaura coupling reactions, which are widely used in the synthesis of biologically active compounds.
Research published in the Journal of Medicinal Chemistry has highlighted the role of MPS-PBE in the development of novel anticancer agents. The compound's ability to form stable intermediates during Suzuki coupling reactions has been leveraged to synthesize a series of substituted phenylboronic acids, which have shown promising antiproliferative activity against various cancer cell lines. These findings underscore the potential of MPS-PBE as a valuable tool in the arsenal of medicinal chemists.
Beyond its applications in cancer research, MPS-PBE has also been explored for its use in the synthesis of small molecules targeting neurological disorders. A study published in the Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of MPS-PBE could effectively modulate specific neurotransmitter receptors, offering new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The synthetic utility of MPS-PBE extends beyond medicinal chemistry. In materials science, this compound has been utilized in the development of advanced functional materials. For instance, researchers at the University of California have reported the use of MPS-PBE in the synthesis of polymer-based materials with enhanced mechanical properties and improved biocompatibility. These materials have potential applications in tissue engineering and drug delivery systems.
The environmental impact and safety profile of MPS-PBE have also been evaluated. Studies have shown that this compound exhibits low toxicity and environmental persistence, making it a safer alternative to some traditional reagents used in chemical synthesis. This aspect is particularly important as regulatory bodies increasingly emphasize the need for greener and more sustainable chemical processes.
In conclusion, 3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester (CAS No. 1033743-79-1) is a multifaceted compound with a wide range of applications in pharmaceutical research, materials science, and beyond. Its unique chemical structure and versatile reactivity make it an invaluable tool for scientists working at the forefront of these fields. As research continues to uncover new possibilities, it is clear that MPS-PBE will play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.
1033743-79-1 (3-(4-Methylpiperazin-1-ylsulfonyl)phenylboronic acid pinacol ester) Related Products
- 486422-04-2(4-(N,N-Dimethylaminosulfonyl)phenylboronic acid pinacol ester)
- 1293987-69-5(Benzenesulfonamide, N-Methyl-3-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-)
- 1401222-64-7(4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]morpholine)
- 914610-39-2(1-methyl-4-[4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzenesulfonyl]piperazine)
- 864754-37-0(Thiomorpholine,4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonyl]-)
- 1198804-92-0(4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]sulfonylmorpholine)
- 706820-95-3(3-[N-(Tert-Butyl)sulfamoyl]phenylboronic Acid Pinacol Ester)
- 486422-05-3(3-(N,N-Dimethylsulfamoyl)phenylboronic acid, pinacol ester)
- 928657-21-0(1-((4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)sulfonyl)pyrrolidine)
- 648905-63-9(N-tert-butyl-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)benzene-1-sulfonamide)